Cas no 1336757-16-4 (2-(2S)-2-aminopropyl-5-bromophenol)

• Product Name: 2-(2S)-2-aminopropyl-5-bromophenol
• CAS No: 1336757-16-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5765558
• PubChem ID: 130730931
• Update Time: 2025-07-23

2-(2S)-2-aminopropyl-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-[(2S)-2-aminopropyl]-5-bromophenol
• EN300-1912605
• 1336757-16-4
• 2-(2S)-2-aminopropyl-5-bromophenol

• Inchi： 1S/C9H12BrNO/c1-6(11)4-7-2-3-8(10)5-9(7)12/h2-3,5-6,12H,4,11H2,1H3/t6-/m0/s1
• InChI Key： GAFZACIIRTTYOG-LURJTMIESA-N
• SMILES： BrC1C=CC(=C(C=1)O)C[C@H](C)N

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2S)-2-aminopropyl-5-bromophenol

Professional Introduction to Compound with CAS No. 1336757-16-4 and Product Name: 2-(2S)-2-aminopropyl-5-bromophenol

The compound with the CAS number 1336757-16-4 and the product name 2-(2S)-2-aminopropyl-5-bromophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a chiral center at the (2S)-configuration and the combination of an amino group and a bromine substituent on a phenolic backbone make it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced pharmacological activity and reduced side effects. The stereochemical purity of 2-(2S)-2-aminopropyl-5-bromophenol makes it an attractive candidate for the synthesis of chiral drugs. Researchers have been exploring its utility in developing novel therapeutic agents that target specific biological pathways with high selectivity. The bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The pharmacological potential of 2-(2S)-2-aminopropyl-5-bromophenol has been investigated in several preclinical studies. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in inflammatory responses, metabolic disorders, and neurodegenerative diseases. Preliminary studies have shown promising results in modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential as a treatment for central nervous system disorders.

The synthesis of 2-(2S)-2-aminopropyl-5-bromophenol involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. The stereocontrol at the chiral center is achieved through enzymatic resolution or asymmetric synthesis methods, ensuring high enantiomeric purity. The introduction of the amino group at the 2-position enhances the compound's reactivity, allowing for further derivatization to create libraries of analogs with tailored biological properties. These synthetic strategies align with the growing trend toward green chemistry principles, emphasizing efficient and sustainable methodologies.

Advances in computational chemistry have also played a crucial role in understanding the interactions between 2-(2S)-2-aminopropyl-5-bromophenol and biological targets. Molecular modeling studies have provided insights into its binding mode within active sites, aiding in the design of more potent derivatives. These computational approaches complement experimental efforts by predicting pharmacokinetic properties and identifying optimal dosing regimens. The integration of experimental data with computational predictions has accelerated the drug discovery process, making compounds like 2-(2S)-2-aminopropyl-5-bromophenol more accessible for therapeutic development.

The regulatory landscape for new pharmaceutical entities necessitates rigorous testing to ensure safety and efficacy before clinical translation. 2-(2S)-2-aminopropyl-5-bromophenol is currently undergoing preclinical evaluations to assess its toxicity profile and pharmacokinetic behavior. These studies are essential for determining appropriate dosing strategies and identifying potential adverse effects that may arise from chronic use. The outcomes of these trials will provide critical data for regulatory submissions and pave the way for future clinical investigations.

In conclusion, 2-(2S)-2-aminopropyl-5-bromophenol represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas. The ongoing advancements in synthetic methodologies, computational chemistry, and preclinical evaluation techniques are expected to further enhance its utility in drug discovery efforts.